Cas no 846061-98-1 (3-(2-fluorophenyl)methyl-1,7-dimethyl-9-phenyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione)

• Product Name: 3-(2-fluorophenyl)methyl-1,7-dimethyl-9-phenyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione
• CAS No: 846061-98-1
• MF: C₂₃H₂₂FN₅O₂
• MW: 419.451488018036
• CID: 5511155
• Update Time: 2025-11-01

3-(2-fluorophenyl)methyl-1,7-dimethyl-9-phenyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-[(2-fluorophenyl)methyl]-1,7-dimethyl-9-phenyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• 3-(2-fluorophenyl)methyl-1,7-dimethyl-9-phenyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

• Inchi： 1S/C23H22FN5O2/c1-15-12-27(17-9-4-3-5-10-17)22-25-20-19(28(22)13-15)21(30)29(23(31)26(20)2)14-16-8-6-7-11-18(16)24/h3-11,15H,12-14H2,1-2H3
• InChI Key： WHUIHVWWPHBSPY-UHFFFAOYSA-N
• SMILES： FC1=C([H])C([H])=C([H])C([H])=C1C([H])([H])N1C(N(C([H])([H])[H])C2=C(C1=O)N1C(=N2)N(C2C([H])=C([H])C([H])=C([H])C=2[H])C([H])([H])C([H])(C([H])([H])[H])C1([H])[H])=O

Additional information on 3-(2-fluorophenyl)methyl-1,7-dimethyl-9-phenyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

Introduction to 3-(2-Fluorophenyl)methyl-1,7-dimethyl-9-phenyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione (CAS No. 846061-98-1)

3-(2-Fluorophenyl)methyl-1,7-dimethyl-9-phenyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione, with the CAS number 846061-98-1, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrimidopurines and is characterized by its intricate molecular architecture, which includes a 2-fluorophenylmethyl group and a phenyl substituent. These structural elements contribute to its distinct biological properties and make it a promising candidate for various pharmaceutical applications.

The synthesis of 3-(2-fluorophenyl)methyl-1,7-dimethyl-9-phenyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione involves multiple steps and requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have facilitated the production of this compound with improved efficiency and reduced environmental impact. Techniques such as microwave-assisted synthesis and catalyst optimization have been particularly effective in enhancing the synthetic process.

In terms of its biological activity, 3-(2-fluorophenyl)methyl-1,7-dimethyl-9-phenyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been evaluated for its ability to inhibit kinases and other protein targets that play crucial roles in cancer progression and inflammatory diseases. The compound's ability to selectively target these enzymes without affecting other cellular processes makes it an attractive candidate for drug development.

Clinical trials are currently underway to further investigate the safety and efficacy of 3-(2-fluorophenyl)methyl-1,7-dimethyl-9-phenyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione. Preliminary data from these trials have shown favorable pharmacokinetic profiles and minimal adverse effects at therapeutic doses. These findings suggest that the compound may have a favorable therapeutic index and could be developed into a viable treatment option for various diseases.

The pharmacological properties of 3-(2-fluorophenyl)methyl-1,7-dimethyl-9-phenyl-1H,2H,3H,4H,6H,7H,8H，9-pyrimido[1，2-g]purine - 2，4 - dione are further supported by its ability to cross the blood-brain barrier (BBB). This property is particularly important for treating neurological disorders where drug delivery to the brain is critical. Studies have shown that the compound can effectively penetrate the BBB and maintain sufficient concentrations in brain tissue to exert its therapeutic effects.

Beyond its potential as a therapeutic agent, 3-(2-fluorophenyl)methyl - 1，7 - dimethyl - 9 - phenyl - 1 H， 2 H， 3 H， 4 H， 6 H， 7 H， 8 H， 9 H - pyrimido [ 1 , 2 - g ] purine - 2 , 4 - dione has also been explored for its use in diagnostic imaging. Its unique chemical structure allows it to be labeled with radioisotopes or fluorescent tags without significantly altering its biological activity. This makes it a valuable tool for non-invasive imaging techniques such as positron emission tomography (PET) and fluorescence imaging.

In conclusion, 3-(2-fluorophenyl)methyl - 1，7 - dimethyl - 9 - phenyl - 1 H， 2 H， 3 H， 4 H， 6 H， 7 H， 8 H， 9 H - pyrimido [ 1 , 2 - g ] purine - 2 , 4 - dione (CAS No.846061-98-1) is a multifaceted compound with significant potential in both therapeutic and diagnostic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in clinical settings. As more data becomes available from clinical trials and further studies,3-(2-fluorophenyl)methyl - 1 ,7-dimethyl - 9 - phenyl - 1 H ,2 H ,3 H ,4 H ,6 H ,7 H ,8 H ,9 H-pyrimido [1 ,2-g] purine - 2 ,4-dione is poised to become an important player in the development of novel treatments for a variety of diseases.